5-[(3,3-diphenylpiperidin-1-yl)carbonyl]-1-methylpyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-(3,3-diphenylpiperidine-1-carbonyl)-1-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C23H23N3O3/c1-25-15-19(20(27)24-22(25)29)21(28)26-14-8-13-23(16-26,17-9-4-2-5-10-17)18-11-6-3-7-12-18/h2-7,9-12,15H,8,13-14,16H2,1H3,(H,24,27,29)
• InChI Key: SXXBDNHHZJOFTP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)NC1=O)C(=O)N2CCCC(C2)(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H23N3O3
• Molecular Weight: 389.4 g/mol

Description

Synthesis Analysis

The synthesis of similar complex molecules often involves multicomponent reactions that can include steps like the Aldol–Michael addition. For instance, a related compound was synthesized through a reaction involving N,N-dimethylbarbituric acid, cyclohexane-1,3-dione, and an aldehyde in aqueous solution, leading to high yields and confirming the structure through spectroscopic methods and X-ray crystallography (Barakat et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds within this category is often confirmed using advanced techniques such as X-ray crystallography. This allows for the detailed understanding of the compound's crystalline form, molecular geometry, and conformation (Barakat et al., 2016).

Chemical Reactions and Properties

The chemical reactivity of such compounds can be diverse due to the presence of multiple functional groups. For instance, compounds containing pyrimidine-2,4(1H,3H)-dione structures are known to participate in catalyst-free and aqueous ethanol-mediated syntheses, leading to derivatives with significant antioxidant activity (Ibberson et al., 2023).